2-(Ethylamino)-3-methylbutanoic acid hydrochloride
Overview
Description
2-(Ethylamino)-3-methylbutanoic acid hydrochloride, also known as EMBH, is a drug that has been used in laboratory experiments for a variety of purposes. It is a chiral compound and has been used in the synthesis of other compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
Structural Modification of Natural Products
The incorporation of amino acids like 2-(Ethylamino)-3-methylbutanoic acid hydrochloride into natural products can significantly enhance their solubility, activity, and reduce adverse effects . This modification is crucial in drug discovery, where the improved performance of natural products is essential.
Synthesis of Peptide Nucleic Acid (PNA) Oligonucleotide Conjugates
This compound plays a role in the synthesis of PNA oligonucleotide conjugates, which are used in the biomedical and diagnostic fields as antigene and molecular sensors . The efficient synthesis of PNAs can lower costs and increase their availability for broader applications.
Anti-Inflammatory Applications
Derivatives of amino acids, including 2-(Ethylamino)-3-methylbutanoic acid hydrochloride , have been synthesized and evaluated for their potential anti-inflammatory activities . These compounds are tested for their inhibitory effects against immune-induced nitric oxide generation, which is a key marker of inflammation.
Enhancing Pharmacological Activities
Amino acids are known for their extensive pharmacological activities. The structural diversity of compounds like 2-(Ethylamino)-3-methylbutanoic acid hydrochloride allows for their use in enhancing the pharmacological properties of various drugs .
Food Industry Applications
In the food industry, amino acids are used to enhance flavors and nutrition. While not directly mentioned for 2-(Ethylamino)-3-methylbutanoic acid hydrochloride , similar amino acids are employed to improve the taste and nutritional value of food products .
Medical and Healthcare Industry
Amino acids are widely utilized in the medical and healthcare industries for their therapeutic properties. They are involved in treatments for conditions such as chronic liver diseases and exhibit antitumor, anti-HIV, and anti-fatigue effects .
Protein Synthesis and Metabolism
As the basic units of proteins, amino acids like 2-(Ethylamino)-3-methylbutanoic acid hydrochloride are integral to protein synthesis and metabolism, playing a vital role in body development and the maintenance of osmotic pressure stability .
Neurotransmission
The unique side chains and structural features of amino acids contribute to their role in neurotransmission. They are essential for the proper functioning of the nervous system and are involved in various neurological processes .
Mechanism of Action
Target of Action
Many compounds with an ethylamino group are known to interact with various receptors in the body, such as G-protein coupled receptors or ion channels . The specific target would depend on the exact structure of the compound and its physicochemical properties.
Mode of Action
The compound could potentially act as an agonist or antagonist at its target receptor, meaning it could either activate the receptor or block its activation by other molecules. This interaction could lead to a cascade of biochemical reactions within the cell .
Biochemical Pathways
Depending on the specific target of the compound, it could affect various biochemical pathways. For example, if the compound targets a receptor involved in neurotransmission, it could affect synaptic signaling pathways .
Pharmacokinetics
The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would depend on factors such as its size, charge, lipophilicity, and the presence of functional groups that could be metabolized by enzymes in the body .
Result of Action
The cellular and molecular effects of the compound’s action would depend on the specific biochemical pathways it affects. This could range from changes in cell signaling and gene expression to effects on cell growth and survival .
Action Environment
The compound’s action, efficacy, and stability could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules that could interact with the compound or its target .
properties
IUPAC Name |
2-(ethylamino)-3-methylbutanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-4-8-6(5(2)3)7(9)10;/h5-6,8H,4H2,1-3H3,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWLYHFJTSCYZOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C(C)C)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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